molecular formula C11H12N2O4 B8302403 N-(2-nitro-4-propanoylphenyl)acetamide

N-(2-nitro-4-propanoylphenyl)acetamide

Cat. No.: B8302403
M. Wt: 236.22 g/mol
InChI Key: SGUWHSHXLDNMIP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-nitro-4-propanoylphenyl)acetamide is a useful research compound. Its molecular formula is C11H12N2O4 and its molecular weight is 236.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12N2O4

Molecular Weight

236.22 g/mol

IUPAC Name

N-(2-nitro-4-propanoylphenyl)acetamide

InChI

InChI=1S/C11H12N2O4/c1-3-11(15)8-4-5-9(12-7(2)14)10(6-8)13(16)17/h4-6H,3H2,1-2H3,(H,12,14)

InChI Key

SGUWHSHXLDNMIP-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)C1=CC(=C(C=C1)NC(=O)C)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of N-(4-propionylphenyl)acetamide (1.91 g, 10 mmol) in 20 mL of concentrated H2SO4 was added 2 mL 98% HNO3 over 10 minutes while maintain the temperature at −10° C. After stirring for 0.5 h, the mixture was poured into 100 mL of cold water. The precipitate was collected by filtration and washed with water to give the crude product (1.18 g, 50%), which was used directly in the next step.
Quantity
1.91 g
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step Two
Yield
50%

Synthesis routes and methods II

Procedure details

To 140 ml of nitric acid are added portionwise, while maintaining the temperature at −20° C., 37.8 g (198 mM) of N-(4-propanoylphenyl)acetamide. The reaction medium is then poured into a water/ice mixture. The solid that precipitates out is filtered off and washed with water to give, after drying, 37.6 g of N-(2-nitro-4-propanoylphenyl)acetamide in the form of a pale yellow solid.
Quantity
37.8 g
Type
reactant
Reaction Step One
[Compound]
Name
water ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
140 mL
Type
reactant
Reaction Step Three

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